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Introduction

Lanthanum-140 (14°La) is a radioactive isotope of lanthanum with significant applications in
various scientific and medical fields. Understanding its decay characteristics, particularly its
gamma-ray emissions, is crucial for its use as a tracer in research, for calibration of gamma-ray
detectors, and in the development of radiopharmaceuticals. This document provides a detailed
overview of the 14%La decay scheme, its prominent gamma energies, and the experimental
methodologies used for their determination.

Decay Characteristics of Lanthanum-140

Lanthanum-140 has a half-life of approximately 1.67858 days and decays exclusively via beta-
minus (3~) emission to the stable isotope Cerium-140 (24°Ce).[1][2] The total decay energy (Q-
value) for this process is approximately 3.76 MeV.[1][2][3] The decay does not lead directly to
the ground state of 14°Ce in most cases; instead, it populates various excited energy levels of
the daughter nucleus. These excited states subsequently de-excite to the ground state through
the emission of gamma rays.

Summary of 4°La Decay Properties:
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Property Value

Half-life (T1/2) 1.67858 (21) days
Decay Mode 100% 3~

Parent Nuclide 140] g

Daughter Nuclide 140Ce

Q-value (Decay Energy) 3.7602 (17) MeV

Gamma Energies and Intensities

The de-excitation of the 14°Ce nucleus results in a complex spectrum of gamma rays with
various energies and intensities. The most prominent gamma-ray emissions are listed in the
table below. These emissions are critical for the identification and quantification of 14°La.

Principal Gamma-Ray Emissions from 14°La Decay:

Energy (keV) Intensity (%)
328.76 20.5

487.03 45.5

815.78 23.5

919.64 2.8

925.24 7.1

1596.22 95.4

2521.6 2.6

Note: Intensities are given as the number of photons per 100 disintegrations of *4°La. Data
compiled from various sources.[3][4][5]

Lanthanum-140 Decay Scheme
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The decay of 14%La to 14°Ce can be visualized through a decay scheme diagram. This diagram
illustrates the beta decay transitions from the ground state of 14°La to the various excited
energy levels of 14°Ce, followed by the subsequent gamma-ray emissions as the 14°Ce nucleus
de-excites to its stable ground state.

Lanthanum-140 Decay Scheme
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A simplified decay scheme for Lanthanum-140, showing the major beta decay branches and
subsequent prominent gamma-ray emissions.

Experimental Protocols for Gamma Energy
Measurement

The precise determination of gamma-ray energies and their intensities from the decay of 14°La
is typically performed using high-resolution gamma-ray spectroscopy.

Methodology:
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e Source Preparation: A sample of 14°La is obtained, often produced through neutron activation
of stable 13°La in a nuclear reactor.[6] The source is prepared in a suitable geometry for
counting.

o Detection System: A high-purity germanium (HPGe) or a Germanium-Lithium (Ge(Li))
detector is used.[7][8] These detectors offer excellent energy resolution, which is essential
for separating the numerous closely spaced gamma-ray peaks in the 4°La spectrum. The
detector is typically shielded with lead to reduce background radiation.

o Data Acquisition: The detector is coupled to a multi-channel analyzer (MCA) which records
the energy spectrum of the emitted gamma rays. The system is calibrated for energy and
efficiency using standard radioactive sources with well-known gamma-ray energies and
intensities.

o Spectral Analysis: The resulting gamma-ray spectrum is analyzed to identify the photopeaks
corresponding to the different gamma transitions. The energy of each peak is determined
from its position in the spectrum, and its area is proportional to the intensity of the gamma
ray. Corrections for factors such as detector efficiency, dead time, and summing effects are
applied to obtain accurate quantitative results.[7]

Gamma-Ray Spectroscopy Workflow

Sample Preparation Data Acquisition Data Analysis

HPGe Detector - Multi-Channel Analyzer ——33
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A generalized workflow for the experimental determination of gamma-ray energies and
intensities from a radioactive source like Lanthanum-140.

Conclusion

The decay of Lanthanum-140 is characterized by a well-defined half-life, a single decay mode,
and a rich spectrum of gamma-ray emissions. The accurate measurement of these gamma
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rays is essential for its various applications. The data and methodologies presented in this
guide provide a comprehensive technical overview for researchers and professionals working
with this important radionuclide. The use of high-resolution gamma-ray spectroscopy remains
the gold standard for the characterization of its decay properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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